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Compound of Interest

Compound Name: Fengabine

cat. No.: B1672504

IUPAC Name: (62)-6-[butylamino-(2-chlorophenyl)methylene]-4-chloro-cyclohexa-2,4-dien-1-
one[1]

CAS Number: 80018-06-0[1]

Abstract

Fengabine (SL-79,229) is a novel psychoactive compound investigated for its antidepressant
properties.[2] Although it never reached the market, its unique proposed mechanism of action
and favorable side effect profile in early clinical trials continue to make it a subject of interest for
researchers in neuropharmacology and drug development. This technical guide provides a
comprehensive overview of Fengabine, including its chemical identity, proposed mechanism of
action, preclinical data, and a summary of its clinical evaluation. Detailed experimental
protocols for key preclinical models and analytical methods are also presented to facilitate
further research.

Introduction

Fengabine emerged as a potential antidepressant with a distinct pharmacological profile
compared to the classical tricyclic antidepressants (TCAs) and monoamine oxidase inhibitors
(MAOIs). Preclinical studies demonstrated its efficacy in animal models of depression, such as
the learned helplessness and olfactory bulbectomy models.[2] Notably, its antidepressant-like
effects were reversed by antagonists of the GABA-A receptor, suggesting a GABAergic
mechanism.[2] However, further investigations revealed that Fengabine does not directly bind
to GABA receptors or inhibit the GABA-transaminase enzyme.[1] In clinical trials, Fengabine
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exhibited efficacy comparable to TCAs but with a more rapid onset of action and a significantly
better side effect profile, particularly a lack of sedative effects.[1]

Proposed Mechanism of Action

The precise molecular mechanism of Fengabine's antidepressant action remains to be fully
elucidated. However, experimental evidence strongly suggests an indirect GABAergic pathway.
The leading hypothesis is that Fengabine modulates the activity of other neurotransmitter
systems, which in turn enhances GABAergic transmission. This is supported by the fact that its
behavioral effects in animal models are blocked by the GABA-A receptor antagonist,
bicuculline.[2]

While Fengabine does not directly interact with GABA receptors, it has been shown to
influence noradrenergic and serotonergic systems. Acutely, it accelerates the turnover rate of
norepinephrine in the rat brain.[3] However, it does not inhibit monoamine uptake or
monoamine oxidase.[2] The interplay between these neurotransmitter systems and the
downstream enhancement of GABAergic signaling is a key area for future research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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